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Compound of Interest

Compound Name: Maltose monohydrate (Standard)

Cat. No.: B15561081 Get Quote

For researchers, scientists, and professionals in drug development, the purity and quality of

reference standards are paramount. This guide provides an objective comparison of Maltose

Monohydrate standards, focusing on their purity analysis and certification. We will delve into

the common analytical techniques used for purity assessment and present a comparative

summary of specifications from various suppliers alongside compendial standards from the

United States Pharmacopeia (USP).

Understanding Purity and Certification
A certified reference material (CRM) for Maltose Monohydrate provides a benchmark for

analytical measurements and quality control. The certification process involves a rigorous set of

tests to confirm the identity and purity of the material. These tests are often based on

pharmacopeial monographs, such as those from the USP, European Pharmacopoeia (EP), and

Japanese Pharmacopoeia (JP).[1][2][3]

Key quality attributes for Maltose Monohydrate include:

Purity (by HPLC): Determines the percentage of maltose and quantifies related sugars like

glucose.

Water Content (by Karl Fischer Titration): Crucial for a monohydrate form, ensuring it meets

the specified range.

Specific Rotation: An indicator of stereochemical purity.
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Identity (by FTIR): Confirms the molecular structure.

Impurities: Limits on heavy metals, sulfated ash, and other potential contaminants.

Comparative Analysis of Maltose Monohydrate
Standards
The following table summarizes the purity specifications for Maltose Monohydrate from various

sources, including commercial suppliers and the USP monograph. This allows for a direct

comparison of the quality attributes you can expect.

Parameter
Supplier A

(Example)

Supplier B

(Example)

Supplier C

(Example)

USP

Monograph

Purity (HPLC) ≥ 98% >95%[4] ≥ 98.0 %

Not less than

92.0%

(anhydrous

basis)[5][6][7]

Water (Karl

Fischer)
4.5 - 6.5 % <6%[4] 5.0 - 5.5 %[8] 4.5%–6.5%[6][9]

Specific Rotation
+128.0° to

+132.0°
+130.0 ± 2.0°[4]

+135° to +139°

(anhydrous)[8]

+127° to +132°

[10]

Glucose Impurity ≤ 0.3 % <0.5%[10] ≤ 0.5 %[8]
Not specified in

the same way

Sulphated Ash Not specified Not specified ≤ 0.1 %[8] ≤ 0.05%[6]

Heavy Metals Not specified Not specified
≤ 0.001 % (as

Pb)[8]
≤ 5 µg/g[6]

Identity (IR)
Conforms to

Structure

Conforms to

Standard[4]
Conforms Conforms

pH (10%

solution)
Not specified Not specified 4.5 - 6.0 4.0 - 5.5[5][10]
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Note: The data for "Supplier A", "Supplier B", and "Supplier C" are representative examples

compiled from various certificates of analysis.[4][8][10] Actual specifications may vary by lot

and supplier.

Experimental Protocols
Detailed methodologies are crucial for replicating and verifying purity analysis. Below are

outlines of the key experimental protocols.

Purity and Impurity Analysis by High-Performance
Liquid Chromatography (HPLC)
This method separates and quantifies maltose and other related sugars.

Chromatographic System:

Column: A column with L58 packing material is often specified, such as a SUGAR KS-801.

[11]

Mobile Phase: Degassed water.[6]

Detector: Refractive Index (RI) detector.

Flow Rate: Typically around 0.5 mL/min.

Column Temperature: Maintained at approximately 80°C.

Standard Preparation: A solution of USP Maltose Monohydrate Reference Standard (RS) in

water at a known concentration (e.g., 10 mg/g) is prepared.[5][6]

Assay Preparation: The sample is accurately weighed and dissolved in water to a similar

concentration as the Standard Preparation.[5][6]

Procedure: Equal volumes of the Standard and Assay preparations are injected into the

chromatograph. The peak responses are recorded. The percentage of maltose is calculated

by comparing the peak area of the sample to that of the standard.
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System Suitability: A resolution solution containing maltotriose, maltose, and glucose is used

to ensure the system can adequately separate these components. The relative retention

times are approximately 0.9 for maltotriose, 1.0 for maltose, and 1.2 for glucose.[5]

Water Content by Karl Fischer Titration
This is the standard method for determining the water content in a substance.

Apparatus: A calibrated Karl Fischer titrator.

Reagent: Karl Fischer reagent.

Procedure: A suitable amount of the Maltose Monohydrate sample is accurately weighed and

introduced into the titration vessel containing the Karl Fischer reagent. The sample is titrated

with the standardized reagent to the electrometric endpoint. The water content is then

calculated. The USP specifies that the monohydrate form should contain between 4.5% and

6.5% water.[6][12]

Specific Rotation
This test measures the angle of rotation of plane-polarized light by a solution of the substance,

which is indicative of its chiral purity.

Apparatus: A calibrated polarimeter.

Sample Preparation: A solution of Maltose Monohydrate in water is prepared at a specified

concentration (e.g., 5% or 10%).[8][10]

Procedure: The optical rotation of the solution is measured at a specific temperature (usually

20°C or 25°C) and wavelength (usually 589 nm, the sodium D-line). The specific rotation is

then calculated based on the observed rotation, the concentration of the solution, and the

path length of the polarimeter tube.

Visualizing the Workflow and Relationships
To better understand the processes and concepts discussed, the following diagrams are

provided.
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A typical workflow for the analysis and certification of a Maltose Monohydrate standard.
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Key relationships in the purity profile of Maltose Monohydrate.

Conclusion
The selection of a Maltose Monohydrate standard requires careful consideration of its purity

and certification. As demonstrated, specifications can vary between suppliers, and it is

essential to compare them against established compendial standards like the USP monograph.

By understanding the analytical methods used for certification and scrutinizing the Certificate of

Analysis, researchers and drug development professionals can ensure the selection of a high-

quality, reliable reference standard that is fit for their intended purpose. This due diligence is a

critical step in ensuring the accuracy and validity of subsequent analytical work and the overall

quality of the final pharmaceutical product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15561081?utm_src=pdf-body-img
https://www.benchchem.com/product/b15561081?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Maltose Monohydrate Pharmaceutical Secondary Standard; Certified Reference Material
6363-53-7 [sigmaaldrich.com]

2. Maltose Monohydrate GMP Grade - CAS 6363-53-7 - Pfanstiehl [pfanstiehl.com]

3. scientificlabs.co.uk [scientificlabs.co.uk]

4. mpbio.com [mpbio.com]

5. newdruginfo.com [newdruginfo.com]

6. Maltose [drugfuture.com]

7. Maltose [doi.usp.org]

8. scientificlabs.co.uk [scientificlabs.co.uk]

9. scribd.com [scribd.com]

10. Certificate of Analysis [alphachemika.co]

11. shodex.com [shodex.com]

12. ftp.uspbpep.com [ftp.uspbpep.com]
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certification-of-maltose-monohydrate-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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